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Compound of Interest

Compound Name: 1-Octanol

CAS No.: 220713-26-8

Cat. No.: B7770563

Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Octanol, tailored for researchers, scientists, and drug development professionals. Adherence

to these procedural steps is critical for ensuring laboratory safety and environmental

compliance.

Immediate Safety Protocols
Before initiating any disposal procedures, personnel must be equipped with the appropriate

Personal Protective Equipment (PPE). All handling of 1-Octanol waste should occur in a well-

ventilated area, such as a chemical fume hood.

Required PPE:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to

protect against splashes.[1][2]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[2][3][4]

Protective Clothing: A lab coat or other protective clothing is necessary to cover exposed

skin.
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Respiratory Protection: If working outside a well-ventilated area or if there is a risk of aerosol

formation, use a respirator with an appropriate organic vapor cartridge.

Quantitative Data for Safe Handling
The following table summarizes key data pertinent to the safe handling and disposal of 1-
Octanol.

Property Value References

GHS Hazard Classification

Combustible liquid (Category

4); Causes serious eye

irritation (Category 2A);

Causes skin irritation

(Category 2); Harmful to

aquatic life with long lasting

effects (Category 3)

Flash Point 81 °C (177.8 °F)

Solubility in Water Insoluble / Very Poor

Incompatible Materials

Strong oxidizing agents, acids,

acid chlorides, acid

anhydrides, halogens

UN Number
1993 (Combustible liquid,

n.o.s.)

Step-by-Step Disposal Protocol
The proper disposal of 1-Octanol is a regulated process. It must not be poured down the drain

or mixed with general waste. The primary method of disposal is through a licensed hazardous

waste management company.

Waste Collection and Segregation
Collect Waste: Collect all liquid 1-Octanol waste, including contaminated solvents, in a

dedicated, leak-proof container.
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Container Compatibility: The container must be chemically compatible with 1-Octanol and

have a secure screw cap. Avoid storing in containers that may react, such as those made of

incompatible plastics or metals.

Segregate Waste: Do not mix 1-Octanol waste with incompatible chemicals like strong

oxidizing agents or acids. Store waste containers separately based on hazard class.

Labeling and Storage
Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"1-Octanol," and a list of its components and concentrations.

Storage Location: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA). This area should be a cool, dry, and well-ventilated location, away from heat,

open flames, or ignition sources.

Secondary Containment: Place liquid waste containers in secondary containment bins to

prevent spills from reaching the environment.

Accidental Spill Management
In the event of a spill, immediate containment and cleanup are crucial.

Control Ignition Sources: Remove all sources of ignition from the area.

Contain Spill: Use an inert absorbent material such as sand, vermiculite, or diatomaceous

earth to contain the spill.

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a sealed, labeled container for hazardous waste disposal.

Decontaminate Area: Ventilate the affected area and wash the spill site after the material has

been completely removed.

Disposal of Contaminated Materials
Solid Waste: Any materials contaminated with 1-Octanol, such as gloves, absorbent pads,

and paper towels, must be collected in a sealed bag or container. This solid waste should be
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disposed of as hazardous waste.

Empty Containers: To dispose of an empty 1-Octanol container, triple-rinse it with a suitable

solvent (e.g., ethanol or acetone). Collect the rinsate and treat it as liquid hazardous waste.

Once decontaminated, the container can be recycled or disposed of as non-hazardous

waste, in accordance with institutional policies.

Final Disposal
Professional Disposal: Arrange for the collection of all 1-Octanol waste (liquid, absorbed

spills, and contaminated solids) with your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.

Regulatory Compliance: The waste generator is responsible for properly characterizing and

disposing of all waste materials according to local, state, and federal regulations (e.g., US

EPA 40CFR262.11).

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Octanol and related materials in a laboratory setting.
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1-Octanol Waste Stream Identification

Waste Processing & Collection

Final Disposal Path

Waste Generated
(1-Octanol or Contaminated Material)

Is the waste liquid 1-Octanol?

Is it a contaminated solid
(e.g., gloves, absorbents)?

No

Collect in a labeled,
compatible waste container.

Yes

Is it an empty container?

No

Place in a sealed,
labeled waste bag or container.

Yes

Triple-rinse with
appropriate solvent.

Yes

Arrange pickup by EHS or
licensed waste contractor.

No
(Consult EHS)

Store in Satellite Accumulation Area
(Secondary Containment).

Collect rinsate as
hazardous liquid waste.

Dispose of rinsed container
as non-hazardous waste.

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 1-Octanol Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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